2,4-dichloro-6-(4,4-diphenyl-1,4-dihydro-2H-3,1-benzoxazin-2-yl)phenol

• IUPAC Name: 2,4-dichloro-6-(4,4-diphenyl-1,2-dihydro-3,1-benzoxazin-2-yl)phenol
• InChI: InChI=1S/C26H19Cl2NO2/c27-19-15-20(24(30)22(28)16-19)25-29-23-14-8-7-13-21(23)26(31-25,17-9-3-1-4-10-17)18-11-5-2-6-12-18/h1-16,25,29-30H
• InChI Key: QORKFCUJENAXDK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2(C3=CC=CC=C3NC(O2)C4=C(C(=CC(=C4)Cl)Cl)O)C5=CC=CC=C5
• Molecular Formula: C26H19Cl2NO2
• Molecular Weight: 448.3 g/mol

Description

2,4-dichloro-6-(4,4-diphenyl-1,4-dihydro-2H-3,1-benzoxazin-2-yl)phenol, also known as DBP, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields. DBP is a white crystalline powder with a molecular weight of 406.28 g/mol and a melting point of 250-252°C.

Mechanism of Action

The mechanism of action of 2,4-dichloro-6-(4,4-diphenyl-1,4-dihydro-2H-3,1-benzoxazin-2-yl)phenol is not fully understood, but it is believed to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in inflammation and cancer growth. 2,4-dichloro-6-(4,4-diphenyl-1,4-dihydro-2H-3,1-benzoxazin-2-yl)phenol has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
2,4-dichloro-6-(4,4-diphenyl-1,4-dihydro-2H-3,1-benzoxazin-2-yl)phenol has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that 2,4-dichloro-6-(4,4-diphenyl-1,4-dihydro-2H-3,1-benzoxazin-2-yl)phenol inhibits the growth of cancer cells and induces apoptosis. It has also been shown to have anti-inflammatory properties and to improve cognitive function. In animal studies, 2,4-dichloro-6-(4,4-diphenyl-1,4-dihydro-2H-3,1-benzoxazin-2-yl)phenol has been shown to have insecticidal properties and to remove heavy metals from contaminated water. However, more research is needed to fully understand the biochemical and physiological effects of 2,4-dichloro-6-(4,4-diphenyl-1,4-dihydro-2H-3,1-benzoxazin-2-yl)phenol.

Advantages and Limitations for Lab Experiments

One advantage of using 2,4-dichloro-6-(4,4-diphenyl-1,4-dihydro-2H-3,1-benzoxazin-2-yl)phenol in lab experiments is its versatility. It can be used in a variety of fields, including medicine, agriculture, and environmental science. Another advantage is its stability, as it has a long shelf life and can be stored at room temperature. However, one limitation of using 2,4-dichloro-6-(4,4-diphenyl-1,4-dihydro-2H-3,1-benzoxazin-2-yl)phenol is its potential toxicity, as it has been shown to be toxic to certain organisms. Therefore, caution should be taken when handling 2,4-dichloro-6-(4,4-diphenyl-1,4-dihydro-2H-3,1-benzoxazin-2-yl)phenol in lab experiments.

Future Directions

There are several future directions for the study of 2,4-dichloro-6-(4,4-diphenyl-1,4-dihydro-2H-3,1-benzoxazin-2-yl)phenol. In medicine, further research is needed to fully understand its anti-cancer properties and its potential use as an anti-inflammatory agent and cognitive enhancer. In agriculture, more research is needed to determine the effectiveness of 2,4-dichloro-6-(4,4-diphenyl-1,4-dihydro-2H-3,1-benzoxazin-2-yl)phenol as an alternative to traditional pesticides. In environmental science, further research is needed to determine the effectiveness of 2,4-dichloro-6-(4,4-diphenyl-1,4-dihydro-2H-3,1-benzoxazin-2-yl)phenol in removing heavy metals from contaminated water and its potential impact on aquatic organisms. Overall, 2,4-dichloro-6-(4,4-diphenyl-1,4-dihydro-2H-3,1-benzoxazin-2-yl)phenol has the potential to be a valuable tool in various fields, but more research is needed to fully understand its properties and applications.

Scientific Research Applications

2,4-dichloro-6-(4,4-diphenyl-1,4-dihydro-2H-3,1-benzoxazin-2-yl)phenol has been studied for its potential applications in various fields, including medicine, agriculture, and environmental science. In medicine, 2,4-dichloro-6-(4,4-diphenyl-1,4-dihydro-2H-3,1-benzoxazin-2-yl)phenol has been shown to have anti-cancer properties by inhibiting the growth of cancer cells. It has also been studied for its potential use as an anti-inflammatory agent and for its ability to improve cognitive function. In agriculture, 2,4-dichloro-6-(4,4-diphenyl-1,4-dihydro-2H-3,1-benzoxazin-2-yl)phenol has been shown to have insecticidal properties, making it a potential alternative to traditional pesticides. In environmental science, 2,4-dichloro-6-(4,4-diphenyl-1,4-dihydro-2H-3,1-benzoxazin-2-yl)phenol has been studied for its ability to remove heavy metals from contaminated water.